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Compound of Interest

Compound Name: Potassium antimonate trihydrate

Cat. No.: B16147376

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current state of knowledge

regarding the crystal structure of potassium antimonate trihydrate. While a definitive, publicly

available crystal structure determination for KSb(OH)₆·3H₂O remains elusive in the surveyed

scientific literature, this document consolidates available data, outlines relevant experimental

protocols, and presents logical pathways for its synthesis and decomposition.

Introduction
Potassium antimonate trihydrate, with the chemical formula KSb(OH)₆·3H₂O, also known as

potassium hexahydroxoantimonate(V) trihydrate, is a white, crystalline powder.[1][2] It finds

applications in various industrial and research settings, including as a flame retardant, in the

manufacturing of glass and ceramics, and as a reagent in analytical chemistry for the detection

of sodium ions.[1][2] Despite its common use, a detailed crystallographic analysis is not readily

found in publicly accessible databases. This guide aims to provide a thorough summary of what

is known and to furnish researchers with the necessary experimental frameworks for further

investigation.
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Physicochemical Properties and Data
A summary of the key quantitative data for potassium antimonate trihydrate is presented

below. It is important to note that the crystallographic data remains to be experimentally

determined and reported.

Property Value Reference

Chemical Formula KSb(OH)₆·3H₂O [1][2]

Molecular Weight 316.95 g/mol [1]

CAS Number 12208-13-8 [1][2]

Appearance White powder [1][2]

Synonyms

Potassium

hexahydroxoantimonate(V)

trihydrate

[1][2]

Crystal System Not determined

Space Group Not determined

Lattice Parameters
a = ? Å, b = ? Å, c = ? Å, α = ?

°, β = ?°, γ = ?°

Unit Cell Volume ? Å³

Z (formula units/cell) ?

Experimental Protocols
Synthesis of Potassium Antimonate
A common method for the synthesis of a potassium antimonate solution involves the oxidation

of antimony trioxide in an aqueous solution of potassium hydroxide.

Materials:

Antimony trioxide (Sb₂O₃)
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Potassium hydroxide (KOH)

Hydrogen peroxide (H₂O₂) (30% solution)

Deionized water

Procedure:

Prepare a concentrated solution of potassium hydroxide by dissolving the required amount of

KOH pellets in deionized water.

Slowly add antimony trioxide powder to the KOH solution with continuous stirring to form a

slurry.

Gradually add a 30% hydrogen peroxide solution to the slurry. The reaction is exothermic

and should be controlled.

Continue stirring the mixture until the antimony trioxide is fully dissolved, indicating the

formation of soluble potassium antimonate.

The resulting solution can be used for further applications or for the crystallization of

potassium antimonate trihydrate.

Single-Crystal X-ray Diffraction (SC-XRD) - A General
Protocol
The following is a generalized protocol for the determination of the crystal structure of an

inorganic hydrate like potassium antimonate trihydrate.

1. Crystal Growth:

Slow evaporation of a saturated aqueous solution of potassium antimonate at room

temperature.

Controlled cooling of a saturated solution.

Vapor diffusion of a solvent in which the compound is soluble into a solution where it is less

soluble.
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2. Crystal Selection and Mounting:

Select a single, well-formed crystal with sharp edges and no visible defects under a

microscope.

The ideal crystal size for most diffractometers is between 0.1 and 0.3 mm in all dimensions.

Mount the selected crystal on a goniometer head using a suitable adhesive or cryo-oil.

3. Data Collection:

Center the crystal in the X-ray beam of a single-crystal X-ray diffractometer.

Perform an initial set of diffraction frames to determine the unit cell parameters and crystal

system.

Collect a full sphere of diffraction data at a controlled temperature (often low temperature,

e.g., 100 K, to minimize thermal motion).

4. Structure Solution and Refinement:

Process the raw diffraction data, including integration of reflection intensities and absorption

corrections.

Solve the crystal structure using direct methods or Patterson methods to obtain an initial

model of the atomic positions.

Refine the structural model against the experimental data using least-squares methods. This

involves refining atomic coordinates, displacement parameters, and site occupancy factors.

Locate and refine the positions of hydrogen atoms, which may require high-quality data or

complementary techniques like neutron diffraction.

Logical Relationships: Synthesis and Thermal
Decomposition
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While signaling pathways are not applicable to this compound, a logical workflow for its

synthesis and a proposed pathway for its thermal decomposition can be visualized.

Synthesis Workflow

Antimony Trioxide (Sb₂O₃)

Formation of Slurry

Potassium Hydroxide (KOH)

Hydrogen Peroxide (H₂O₂)

Oxidation Reaction Potassium Antimonate Solution Crystallization KSb(OH)₆·3H₂O Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of potassium antimonate trihydrate.

Proposed Thermal Decomposition Pathway
The thermal decomposition of potassium antimonate trihydrate is expected to proceed in

stages, involving dehydration followed by the decomposition of the anhydrous potassium

antimonate.
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KSb(OH)₆·3H₂O(s)

KSb(OH)₆(s) + 3H₂O(g)

Dehydration (low temp.)

KSbO₃(s) + 3H₂O(g)

Condensation

Decomposition Products
(e.g., K₂O, Sb₂O₃, O₂)

Decomposition (high temp.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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